7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide

• IUPAC Name: 7-methoxy-N-(oxan-4-yl)-N-(2-thiophen-2-ylethyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H23NO4S/c1-24-18-6-2-4-15-14-19(26-20(15)18)21(23)22(16-8-11-25-12-9-16)10-7-17-5-3-13-27-17/h2-6,13-14,16H,7-12H2,1H3
• InChI Key: RHQRVYQONZRRGJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=C2)C(=O)N(CCC3=CC=CS3)C4CCOCC4
• Molecular Formula: C21H23NO4S
• Molecular Weight: 385.5 g/mol

Description

7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H23NO4S and its molecular weight is 385.48. The purity is usually 95%.
BenchChem offers high-quality 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• Practical Synthesis of CCR5 Antagonists : A practical method was developed for synthesizing a compound structurally related to 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide, demonstrating its potential as an orally active CCR5 antagonist. This synthesis involved a Claisen-type reaction and Suzuki−Miyaura reaction, providing a new inexpensive method without chromatographic purification (Ikemoto et al., 2005).

Biological Activities

• Antibacterial Activity of Oxadiazoles : A study focused on the synthesis of novel oxadiazoles containing the tetrahydro-2H-pyran moiety, which is similar to the structure of your compound of interest. These compounds showed significant antibacterial activity, highlighting the potential biomedical applications of such structures (Aghekyan et al., 2020).
• Anti-Inflammatory and Analgesic Agents : Research on novel compounds derived from visnaginone and khellinone, which are structurally similar to your compound, revealed significant anti-inflammatory and analgesic activities. This indicates the potential of such compounds in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Pharmaceutical Applications

• Antimitotic Agents : A study on ethyl [5-amino-1,2-dihydro-3-(4-hydroxyphenyl)-2-methylpyrido[3,4-b]pyrazin-7 -yl]carbamate, a compound related to your molecule of interest, demonstrated its potential as an antimitotic agent. This suggests possible applications in cancer therapy (Temple & Rener, 1992).

Synthesis and Characterization

• X-ray Powder Diffraction Data : The structural analysis of compounds similar to 7-methoxy-N-(tetrahydro-2H-pyran-4-yl)-N-(2-(thiophen-2-yl)ethyl)benzofuran-2-carboxamide was carried out using X-ray powder diffraction. Such studies are crucial for understanding the molecular structure and properties of these compounds (Wang et al., 2017).